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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452

Notice to the Reader: Due to a lack of publicly available scientific literature, patents, and other
technical documentation specifically detailing the discovery, development, synthesis, biological
activity, and mechanism of action of Methyl 2-(aminomethyl)nicotinate, it is not possible to
provide an in-depth technical guide as requested.

Extensive searches have been conducted to locate information on this specific compound.
While information on related compounds, such as Methyl nicotinate and other positional
isomers like Methyl 5-(aminomethyl)nicotinate and 2-Methylnicotinate, is available, there is a
significant absence of data for Methyl 2-(aminomethyl)nicotinate.

This guide will, therefore, provide a general overview of the broader class of nicotinic acid
esters, to which Methyl 2-(aminomethyl)nicotinate belongs, to offer some context for its
potential properties and areas of research. It is crucial to understand that the information
presented below is based on related compounds and should not be directly extrapolated to
Methyl 2-(aminomethyl)nicotinate without specific experimental validation.

Introduction to Nicotinic Acid and its Esters

Nicotinic acid, also known as niacin or vitamin B3, is a fundamental component of human
nutrition. Its derivatives, particularly its esters, have been a subject of interest in medicinal
chemistry and pharmacology for their diverse biological activities. Methyl nicotinate, the methyl
ester of nicotinic acid, is a well-known compound with pronounced physiological effects.
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Synthesis of Nicotinate Esters

The synthesis of nicotinic acid esters, including the theoretical synthesis of Methyl 2-
(aminomethyl)nicotinate, would likely follow established organic chemistry principles.

General Synthesis Strategies

A common method for the synthesis of methyl esters of carboxylic acids is through Fischer
esterification. This involves reacting the carboxylic acid (nicotinic acid or a derivative) with an
alcohol (methanol) in the presence of an acid catalyst.

For a compound like Methyl 2-(aminomethyl)nicotinate, the synthesis would be more
complex, likely involving a multi-step process. A plausible, though unconfirmed, synthetic route
is outlined below.

Hypothetical Synthesis Workflow
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Hypothetical Synthesis of Methyl 2-(aminomethyl)nicotinate

(Z-Chloronicotinic acid)
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Caption: A potential synthetic pathway for Methyl 2-(aminomethyl)nicotinate.

Experimental Protocol for a Related Compound:
Synthesis of 2-Methyl Nicotinate
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While a specific protocol for Methyl 2-(aminomethyl)nicotinate is unavailable, a patented
method for the synthesis of the related compound, 2-methyl nicotinate, is described. This
process avoids the use of malodorous acrolein, improving production safety.[1]

Key Steps:

e Reaction of 1,1,3,3-tetramethoxypropane or 1,1,3,3-tetraethoxypropane under acidic
conditions to obtain an intermediate compound.[1]

o Reaction of the intermediate with a beta-aminocrotonic acid ester in an organic solvent to
yield 2-methylnicotinate.[1]

This method boasts a yield of over 65% and a product purity of more than 98%, making it
suitable for industrial production.[1]

Potential Biological Activity and Mechanism of
Action

The biological activity of Methyl 2-(aminomethyl)nicotinate has not been documented.
However, based on the known effects of the parent compound, Methyl nicotinate, some
potential activities can be hypothesized.

Vasodilation

Methyl nicotinate is a known vasodilator, causing the widening of blood vessels.[2] This effect is
mediated by the prostaglandin pathway and local sensory nerves.[2] When applied topically, it
induces a localized erythema (redness) due to increased blood flow.

Signaling Pathway of Methyl Nicotinate-Induced Vasodilation
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Mechanism of Methyl Nicotinate Vasodilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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